2-Amino-4-(4-methoxyphenyl)-6-phenyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(4-methoxyphenyl)-6-phenyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-02-8
VCID:
VC0459215
InChI:
InChI=1S/C26H22N4O/c1-31-20-10-7-18(8-11-20)24-22-13-19(17-5-3-2-4-6-17)9-12-21(22)23(14-27)25(30)26(24,15-28)16-29/h2-8,10-12,19,22,24H,9,13,30H2,1H3/t19?,22-,24+/m1/s1
SMILES:
COC1=CC=C(C=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C4=CC=CC=C4
Molecular Formula:
C26H22N4O
Molecular Weight:
406.5g/mol
2-Amino-4-(4-methoxyphenyl)-6-phenyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494792-02-8
Main Products
VCID: VC0459215
Molecular Formula: C26H22N4O
Molecular Weight: 406.5g/mol
| CAS No. | 494792-02-8 |
|---|---|
| Product Name | 2-Amino-4-(4-methoxyphenyl)-6-phenyl-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C26H22N4O |
| Molecular Weight | 406.5g/mol |
| IUPAC Name | (4R,4aS)-2-amino-4-(4-methoxyphenyl)-6-phenyl-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C26H22N4O/c1-31-20-10-7-18(8-11-20)24-22-13-19(17-5-3-2-4-6-17)9-12-21(22)23(14-27)25(30)26(24,15-28)16-29/h2-8,10-12,19,22,24H,9,13,30H2,1H3/t19?,22-,24+/m1/s1 |
| Standard InChIKey | HIMCHXQWQSFCCM-OJJHJGFESA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)[C@H]2[C@@H]3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C4=CC=CC=C4 |
| SMILES | COC1=CC=C(C=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C4=CC=CC=C4 |
| Canonical SMILES | COC1=CC=C(C=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C4=CC=CC=C4 |
| PubChem Compound | 11838441 |
| Last Modified | Nov 11 2021 |
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